![molecular formula C15H14N4O2 B7678085 5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine](/img/structure/B7678085.png)
5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is a member of the oxadiazole family, which is known for its diverse biological activities, including antimicrobial, anticancer, and anticonvulsant properties.
Mechanism of Action
The exact mechanism of action of 5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine is not fully understood. However, it has been reported to act as a kinase inhibitor, which suggests that it may exert its biological effects by modulating signaling pathways involved in cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a wide range of biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to possess anticonvulsant activity, which makes it a potential candidate for the treatment of epilepsy. In addition, it has been reported to exhibit antimicrobial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine is its diverse biological activities, which make it a promising candidate for the development of new drugs. However, one of the main limitations for lab experiments is its low solubility in water, which makes it difficult to prepare solutions for in vitro studies.
Future Directions
There are several future directions for the research on 5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine. One potential direction is the development of new derivatives with improved solubility and bioavailability. Another direction is the investigation of its potential as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative disorders. Furthermore, the elucidation of its mechanism of action and its interaction with various signaling pathways could provide valuable insights into the development of new drugs targeting these pathways.
Synthesis Methods
The synthesis of 5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine has been reported in the literature. The most common method involves the reaction of 4-methoxybenzohydrazide with pyridine-3-carboxaldehyde in the presence of acetic acid and sodium acetate to form the corresponding hydrazone. The hydrazone is then reacted with cyanogen bromide to afford the desired oxadiazole.
Scientific Research Applications
5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine has been extensively studied for its potential as a therapeutic agent. It has been reported to exhibit a wide range of biological activities, including anticancer, anticonvulsant, and antimicrobial properties. In addition, it has been investigated for its potential as a kinase inhibitor, which makes it a promising candidate for the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders.
Properties
IUPAC Name |
5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O2/c1-20-13-6-4-12(5-7-13)14-18-19-15(21-14)17-10-11-3-2-8-16-9-11/h2-9H,10H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDGPMWVBSGZDAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN=C(O2)NCC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.